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Compound of Interest

4-(Azetidin-3-ylmethoxy)-1H-
Compound Name:
pyrazole

Cat. No.: B12069996

Get Quote

Executive Summary & Structural Logic

The target molecule, 4-(Azetidin-3-ylmethoxy)-1H-pyrazole, features an ether linkage

connecting the C4 position of a pyrazole ring to an azetidin-3-yl group via a methylene spacer.
Structural Disambiguation:

» Nomenclature: "Azetidin-3-ylmethoxy" implies the substituent is (Azetidin-3-yl)-CH2-O-.

¢ Connectivity:1H-Pyrazole-4-O-CHz-(Azetidin-3-yl).

¢ Synthetic Challenge: The starting material, azetidin-3-ol, possesses a secondary hydroxyl
group directly on the ring. To achieve the target structure, a one-carbon homologation is
required to convert the secondary alcohol into a primary hydroxymethyl group (-CH20H)
prior to ether formation.

Retrosynthetic Strategy: The synthesis is divided into three critical phases:
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» Homologation: Conversion of azetidin-3-ol to tert-butyl 3-(hydroxymethyl)azetidine-1-
carboxylate.

 Etherification: Coupling of the hydroxymethyl azetidine with 4-hydroxypyrazole (or a
protected surrogate).

o Global Deprotection: Removal of protecting groups to yield the final salt or free base.

Synthetic Pathway Visualization

The following diagram outlines the logic flow from the starting material to the target, highlighting
the critical homologation junction.

Phase 1: Homologation

Click to download full resolution via product page

Caption: Step-wise homologation and coupling strategy. The transformation of the C3-alcohol
to a C3-hydroxymethyl group is the rate-determining sequence.

Detailed Experimental Protocols
Phase 1: Homologation of Azetidin-3-ol

Objective: Convert the secondary alcohol to a primary alcohol with an extended carbon chain.
Step 1.1: N-Protection

¢ Reagents: Azetidin-3-ol HCI, Di-tert-butyl dicarbonate (Bocz0), Triethylamine (TEA), DCM.
» Protocol:

o Suspend azetidin-3-ol hydrochloride (1.0 eq) in DCM (10 vol).
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[e]

Add TEA (2.5 eq) at 0°C, followed by Bocz20 (1.1 eq).

o

Stir at RT for 4 h. Wash with water, dry (Na=S0Oa4), and concentrate.

[¢]

Yield: >95% (White solid).

[¢]

Checkpoint: Verify disappearance of SM by TLC (ninhydrin stain).

Step 1.2: Oxidation to Ketone

e Reagents: N-Boc-azetidin-3-ol, SOs-Pyridine complex, DMSO, TEA.

o Rationale: Parikh-Doering conditions are preferred over Swern for scalability (no cryogenic
-78°C required) and safety.

e Protocol:

[e]

Dissolve N-Boc-azetidin-3-ol (1.0 eq) in DMSO/DCM (1:1).

[e]

Add TEA (3.0 eq) and cool to 0°C.

o

Add SOs-Pyridine (2.0 eq) portion-wise. Stir for 2 h at 0°C -> RT.

[¢]

Quench with water, extract with DCM. Wash organic layer with 10% citric acid (removes
pyridine) and brine.

[¢]

Product:tert-butyl 3-oxoazetidine-1-carboxylate. Use immediately (unstable on silica).

Step 1.3: Horner-Wadsworth-Emmons (HWE) Olefination

» Reagents: Triethyl phosphonoacetate, NaH (or LiCI/DBU for milder conditions), THF.

e Protocol:

o Suspend NaH (60%, 1.2 eq) in dry THF at 0°C.

o Add triethyl phosphonoacetate (1.2 eq) dropwise. Stir 30 min (clear solution).

o Add solution of tert-butyl 3-oxoazetidine-1-carboxylate (1.0 eq) in THF.
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o Stir 2 h. Aqueous workup.

o Product:tert-butyl 3-(2-ethoxy-2-oxoethylidene)azetidine-1-carboxylate (unsaturated ester).
Step 1.4: Reduction to Saturated Alcohol
o Reagents: H2/Pd-C (10%), then LiBHa (or LiAlHa4).
» Protocol:

o Hydrogenation: Dissolve unsaturated ester in EtOH. Add 10% Pd/C (10 wt%).
Hydrogenate (1 atm, balloon) for 4 h. Filter through Celite. (Reduces C=C).

o Ester Reduction: Dissolve the saturated ester in THF. Add LiBHa4 (2.0 eq) at 0°C. Stir
overnight.

o Quench with sat. NH4Cl. Extract with EtOAc.
o Key Intermediate:1-Boc-3-(hydroxymethyl)azetidine.

o Validation: *H NMR should show a doublet at ~3.7 ppm (-CH20H) and a multiplet at ~2.7
ppm (ring methine).

Phase 2: Coupling (Ether Formation)

Objective: Link the pyrazole core to the azetidine scaffold. Method: Mitsunobu Reaction. This is
superior to SN2 alkylation here because it avoids the need to convert the alcohol to a mesylate,
which can be unstable on the strained azetidine ring.

Reagents:
e 1-Boc-3-(hydroxymethyl)azetidine (1.0 eq)
o 4-Hydroxypyrazole (N-protected, e.g., 1-Boc or 1-Benzyl, 1.0 eq)

o Note: Using unprotected 4-hydroxypyrazole is possible but may lead to N-alkylation side
products. 1-Benzyl-1H-pyrazol-4-ol is recommended.

o Triphenylphosphine (PPhs, 1.2 eq)
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» DIAD (Diisopropyl azodicarboxylate, 1.2 eq)
e Solvent: Anhydrous THF or Toluene.
Protocol:

o Dissolve 1-Boc-3-(hydroxymethyl)azetidine, 1-Benzyl-1H-pyrazol-4-ol, and PPhs in
anhydrous THF under N2. Cool to 0°C.[1]

o Add DIAD dropwise over 15 min. (Maintain T < 5°C to prevent side reactions).
e Allow to warm to RT and stir for 12—-16 h.

o Workup: Concentrate and triturate with Et2O/Hexane to precipitate PPhsO
(triphenylphosphine oxide). Filter.

 Purification: Flash chromatography (Hexane/EtOAc).

 Intermediate:tert-butyl 3-((1-benzyl-1H-pyrazol-4-yloxy)methyl)azetidine-1-carboxylate.

Phase 3: Global Deprotection

Objective: Remove N-Boc (azetidine) and N-Benzyl (pyrazole).
Step 3.1: Debenzylation (if Benzyl used)
e Conditions: Hz, Pd(OH)2/C (Pearlman's catalyst), MeOH/AcOH.
e Protocol: Hydrogenate at 40-50 psi for 12 h. Filter.
Step 3.2: Boc Removal
o Conditions: 4M HCI in Dioxane or TFA/DCM (1:4).
e Protocol:
o Dissolve residue in DCM. Add TFA (10 eq). Stir 2 h.

o Concentrate.[2][3][4][5][6] Azeotrope with toluene to remove excess TFA.
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o Final Product Isolation: The product will be the Trifluoroacetate or Hydrochloride salt.

o Free Base: Neutralize with Amberlyst A-21 resin or NaHCOs, extract into DCM/IPA (3:1).

Quantitative Data Summary
Key Quality

Step Transformation Typical Yield Attribute
(NMR/LCMS)

Disappearance of SM
peak (LCMS)

1.1 Boc Protection 95-98%

Aldehyde/Ketone
1.2 Oxidation 85-90% signal; Unstable (Use

immediately)

Alkene proton signals
(~5.8, 6.9 ppm)

1.3 HWE Olefination 75-85%

Diagnostic: -CH20H
1.4 Reduction (2 steps) 60-70% doublet (~3.6-3.8

ppm)

Appearance of ether

2.0 Mitsunobu Coupling 65-75% )
linkage (-CH2-O-Ar)

Loss of t-Bu singlet

3.0 Deprotection 90-95%
(.45 ppm)

Critical Troubleshooting & Safety

o Azetidine Strain: The azetidine ring is strained (~26 kcal/mol). Avoid strong Lewis acids or
excessive heat (>80°C) which may trigger ring-opening polymerization.

e Mitsunobu Order of Addition: Always add the azo-dicarboxylate (DIAD/DEAD) last to the
cooled mixture of phosphine, alcohol, and pronucleophile to minimize hydrazine byproduct
formation.
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» Alternative Route (If Homologation Fails): If the HWE route proves low-yielding, convert N-
Boc-azetidin-3-one to the epoxide (using Corey-Chaykovsky reagent), then rearrange to the
aldehyde using BF3-Et20 (carefully), followed by reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12069996/docs#application-note-scalable-synthesis-
of-4-azetidin-3-ylmethoxy-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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